Cas no 591-80-0 (4-Pentenoic acid)

• Product Name: 4-Pentenoic acid
• CAS No: 591-80-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00004408
• CID: 38601
• PubChem ID: 87574804
• Update Time: 2026-05-14

4-Pentenoic acid Chemical and Physical Properties

Names and Identifiers

• Pent-4-enoic acid
• Allylacetic acid
• 4-Pentenoic acid
• 3-Vinylpropionic Acid

• MDL： MFCD00004408
• Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7)
• InChI Key： HVAMZGADVCBITI-UHFFFAOYSA-N
• SMILES： C=CCCC(=O)O
• BRN： 1633696

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless liquid, sour, caramel flavor with sweet aftertaste.
• Density: 0.981 g/mL at 25 °C(lit.)
• Melting Point: −22.5 °C (lit.)
• Boiling Point: 182°C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.428(lit.)
• Water Partition Coefficient: Soluble in alcohol, Slightly soluble in water
• PSA: 37.30000
• LogP: 1.03720
• FEMA: 2843
• Solubility: Soluble in ethanol and ether, slightly soluble in water.

4-Pentenoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H290-H302-H314
• Warning Statement： P210-P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：8-10-23
• RTECS：SC4751000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Explosive Limit：1.58%(V)
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters